Cas no 886916-51-4 (N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide
• CAS No: 886916-51-4
• MF: C₁₆H₁₃BrN₂O₃S₂
• MW: 425.320020437241
• CID: 5476826
• Update Time: 2025-05-20

N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-bromo-2-benzothiazolyl)-3-(ethylsulfonyl)-
• N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C16H13BrN2O3S2/c1-2-24(21,22)12-5-3-4-10(8-12)15(20)19-16-18-13-7-6-11(17)9-14(13)23-16/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key： VRMHFOQOIVPKLZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Br)C=C2S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide

Research Briefing on N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS: 886916-51-4)

N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS: 886916-51-4) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzothiazole core and ethanesulfonyl substituent, has shown promising potential in various biochemical and pharmacological applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic implications, particularly in the context of cancer and inflammatory diseases.

The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide involves a multi-step process that includes the bromination of benzothiazole derivatives and subsequent sulfonylation. The compound's unique structure allows it to interact with specific biological targets, such as protein kinases and transcription factors, making it a valuable tool for probing cellular pathways. Recent research has highlighted its inhibitory effects on key signaling molecules involved in cell proliferation and inflammation.

In vitro and in vivo studies have demonstrated that N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide exhibits potent activity against certain cancer cell lines, including those resistant to conventional chemotherapy. Its ability to modulate the activity of oncogenic proteins and induce apoptosis has positioned it as a potential candidate for further drug development. Additionally, preliminary data suggest that this compound may also have applications in treating autoimmune disorders due to its anti-inflammatory properties.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its clinical potential further.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its versatility and therapeutic promise. Continued investigation into its molecular mechanisms and therapeutic applications will be critical for advancing this compound toward clinical use.